Cas no 1337131-83-5 (3-(3-chlorothiophen-2-yl)methylpyrrolidine)

• Product Name: 3-(3-chlorothiophen-2-yl)methylpyrrolidine
• CAS No: 1337131-83-5
• MF: C₉H₁₂ClNS
• MW: 201.716279983521
• CID: 5799019
• PubChem ID: 130534782
• Update Time: 2025-08-05

3-(3-chlorothiophen-2-yl)methylpyrrolidine Chemical and Physical Properties

Names and Identifiers

• 3-(3-chlorothiophen-2-yl)methylpyrrolidine
• EN300-1986258
• 3-[(3-chlorothiophen-2-yl)methyl]pyrrolidine
• 1337131-83-5

• Inchi： 1S/C9H12ClNS/c10-8-2-4-12-9(8)5-7-1-3-11-6-7/h2,4,7,11H,1,3,5-6H2
• InChI Key： NKRMHGBTQWMBSZ-UHFFFAOYSA-N
• SMILES： ClC1C=CSC=1CC1CNCC1

Computed Properties

• Exact Mass: 201.0378983g/mol
• Monoisotopic Mass: 201.0378983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 40.3Ų

Additional information on 3-(3-chlorothiophen-2-yl)methylpyrrolidine

Introduction to 3-(3-chlorothiophen-2-yl)methylpyrrolidine (CAS No. 1337131-83-5) in Modern Chemical and Pharmaceutical Research

The compound 3-(3-chlorothiophen-2-yl)methylpyrrolidine (CAS No. 1337131-83-5) represents a significant advancement in the field of medicinal chemistry, particularly in the design and synthesis of novel bioactive molecules. This heterocyclic compound, featuring a pyrrolidine core linked to a chlorothiophene moiety, has garnered considerable attention due to its structural versatility and potential pharmacological applications. The unique combination of the pyrrolidine and chlorothiophene rings endows this molecule with distinctive electronic and steric properties, making it a valuable scaffold for drug discovery efforts.

Recent studies have highlighted the importance of 3-(3-chlorothiophen-2-yl)methylpyrrolidine in the development of targeted therapies. Its molecular structure suggests promising interactions with biological targets, including enzymes and receptors implicated in various diseases. For instance, preliminary computational studies have indicated that this compound may exhibit inhibitory activity against certain kinases, which are critical in cancer signaling pathways. The presence of the chlorothiophene ring is particularly noteworthy, as thiophene derivatives are well-documented for their role in medicinal chemistry due to their ability to modulate biological processes.

In the realm of synthetic chemistry, 3-(3-chlorothiophen-2-yl)methylpyrrolidine has been utilized as a key intermediate in the preparation of more complex molecules. The pyrrolidine ring is a common pharmacophore found in numerous approved drugs, known for its ability to enhance binding affinity and metabolic stability. By incorporating a chlorothiophene substituent, researchers can further tailor the pharmacokinetic properties of the compound, potentially improving its bioavailability and therapeutic efficacy. This approach aligns with current trends in drug development, where structural optimization is essential for achieving desired pharmacological outcomes.

The chemical properties of 3-(3-chlorothiophen-2-yl)methylpyrrolidine also make it an attractive candidate for material science applications beyond pharmaceuticals. The compound's ability to undergo various functionalization reactions allows for the creation of advanced materials with tailored properties. For example, its incorporation into polymers or coatings could yield materials with enhanced durability or specific electronic characteristics. Such applications underscore the broad utility of this compound and highlight its significance in interdisciplinary research.

Advances in analytical techniques have further enabled detailed characterization of 3-(3-chlorothiophen-2-yl)methylpyrrolidine, facilitating deeper understanding of its behavior in different environments. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography have been instrumental in elucidating its molecular structure and dynamics. These studies not only confirm the identity of the compound but also provide insights into potential interactions with other molecules, which is crucial for designing effective therapeutic agents.

The synthesis of 3-(3-chlorothiophen-2-yl)methylpyrrolidine presents unique challenges due to the complexity of its structure. However, recent innovations in synthetic methodologies have made it more accessible than ever before. Catalytic processes and green chemistry approaches have been explored to improve yield and reduce environmental impact. These advancements reflect broader efforts within the chemical community to develop sustainable practices that align with global sustainability goals.

Future research directions for 3-(3-chlorothiophen-2-yl)methylpyrrolidine may include exploring its potential as an intermediate in peptide mimetics or as a building block for designing novel antibiotics. The growing threat of antibiotic resistance has spurred interest in alternative therapeutic strategies, and compounds like this one offer promising avenues for discovery. Additionally, investigating its behavior under various physiological conditions could provide valuable insights into its potential as a lead compound for drug development.

In conclusion, 3-(3-chlorothiophen-2-yl)methylpyrrolidine (CAS No. 1337131-83-5) stands out as a versatile and innovative molecule with significant implications across multiple scientific disciplines. Its unique structural features and potential applications make it a compelling subject of study for researchers seeking to develop new treatments and materials. As our understanding of chemical interactions continues to evolve, compounds like this one will undoubtedly play a pivotal role in shaping the future of science and medicine.